9-benzyl-6-chloro-9H-purine
CAS No.: 1928-76-3
Cat. No.: VC20762653
Molecular Formula: C12H9ClN4
Molecular Weight: 244.68 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 1928-76-3 |
---|---|
Molecular Formula | C12H9ClN4 |
Molecular Weight | 244.68 g/mol |
IUPAC Name | 9-benzyl-6-chloropurine |
Standard InChI | InChI=1S/C12H9ClN4/c13-11-10-12(15-7-14-11)17(8-16-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2 |
Standard InChI Key | NKEFCVAMNJICJZ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)CN2C=NC3=C2N=CN=C3Cl |
Canonical SMILES | C1=CC=C(C=C1)CN2C=NC3=C2N=CN=C3Cl |
Introduction
9-Benzyl-6-chloro-9H-purine is a synthetic compound that belongs to the purine family, which plays a critical role in various biological processes. The compound is characterized by its unique chemical structure, which includes a benzyl group and a chlorine atom attached to the purine base. Its empirical formula is
, and it has a molecular weight of approximately 244.68 g/mol.
Synthesis of 9-Benzyl-6-Chloro-9H-Purine
The synthesis of 9-benzyl-6-chloro-9H-purine typically involves the chlorination of a suitable precursor followed by the introduction of the benzyl group. A notable reference for its synthesis can be found in the Journal of Organic Chemistry, where various methods for synthesizing purines are discussed .
Biological Activity and Applications
Research indicates that 9-benzyl-6-chloro-9H-purine serves as an important intermediate in the synthesis of various biologically active compounds, particularly in the development of nucleoside analogs used in antiviral therapies. Notably, related compounds have shown antirhinovirus activity, suggesting potential applications in treating viral infections .
Safety and Handling
Given its classification as harmful if swallowed (Risk Code: H302), proper safety measures should be taken when handling 9-benzyl-6-chloro-9H-purine. It is advisable to use personal protective equipment (PPE) such as gloves and goggles during laboratory procedures.
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